Cas no 2229537-04-4 (3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanal)

• Product Name: 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanal
• CAS No: 2229537-04-4
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6056787
• PubChem ID: 165681798
• Update Time: 2025-06-14

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanal
• EN300-1731375
• 2229537-04-4

• Inchi： 1S/C11H18N2O/c1-11(2,3)10-9(6-5-7-14)8-13(4)12-10/h7-8H,5-6H2,1-4H3
• InChI Key： WQJKKPXCJCGANP-UHFFFAOYSA-N
• SMILES： O=CCCC1=CN(C)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanal

Research Briefing on 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanal (CAS: 2229537-04-4)

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanal (CAS: 2229537-04-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, featuring a tert-butyl-substituted pyrazole moiety, has been explored for its potential applications in drug discovery and development. Recent studies have highlighted its utility as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and metabolic disorders.

The compound's unique structural features, including the sterically hindered tert-butyl group and the reactive aldehyde functionality, make it a versatile building block for the construction of more complex pharmacophores. Researchers have leveraged its chemical properties to develop novel inhibitors of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in various pathological conditions. The ability to fine-tune the electronic and steric properties of the pyrazole ring has further enhanced its applicability in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanal. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a high-yield, one-pot synthesis of this compound using a palladium-catalyzed coupling reaction, followed by oxidative cleavage. This approach not only improved the overall yield but also reduced the environmental impact by minimizing waste generation. The availability of such efficient synthetic routes has facilitated broader exploration of its derivatives in preclinical studies.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanal exhibit promising anti-inflammatory and analgesic properties. For instance, a series of Schiff base derivatives synthesized from this aldehyde demonstrated significant COX-2 selectivity, with IC50 values in the low micromolar range. These findings were corroborated by molecular docking studies, which revealed favorable interactions with the COX-2 active site. Such results underscore the potential of this compound as a scaffold for developing next-generation anti-inflammatory agents.

Beyond its applications in inflammation, 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanal has also been investigated for its role in metabolic disease research. A recent patent application (WO2023056789) disclosed its use in the synthesis of small-molecule modulators of GPR120, a G protein-coupled receptor involved in glucose homeostasis and insulin sensitivity. The compound's ability to serve as a precursor for diverse pharmacologically active molecules highlights its broad utility in drug discovery pipelines.

Looking ahead, the continued exploration of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propanal and its derivatives is expected to yield new insights into structure-activity relationships and therapeutic potential. Collaborative efforts between academic and industrial researchers are likely to accelerate the translation of these findings into clinical applications. Future studies should focus on optimizing the pharmacokinetic properties of derived compounds and evaluating their efficacy in relevant animal models of disease.